Cas no 70074-41-8 (Benzoyl chloride, 3-mercapto- (9CI))

• Product Name: Benzoyl chloride, 3-mercapto- (9CI)
• CAS No: 70074-41-8
• MF: C₇H₅ClOS
• MW: 172.631999731064
• MDL: MFCD13173842
• CID: 877356
• PubChem ID: 45081452
• Update Time: 2025-04-19

Benzoyl chloride, 3-mercapto- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 3-mercapto- (9CI)
• 3-Mercaptobenzoyl chloride
• SCHEMBL11592626
• 3-sulfanylbenzoyl chloride
• DTXSID30664614
• 70074-41-8

• MDL： MFCD13173842
• Inchi： 1S/C7H5ClOS/c8-7(9)5-2-1-3-6(10)4-5/h1-4,10H
• InChI Key： NDJYILWWNRCFKX-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=C(C=1)S)=O

Computed Properties

• Exact Mass: 171.9749636g/mol
• Monoisotopic Mass: 171.9749636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 18.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives